WAY-100635 maleate

• Molecular Formula: C29H38N4O6
• Molecular Weight: 538.6 g/mol
• InChI: InChI=1S/C25H34N4O2.C4H4O4/c1-31-23-12-6-5-11-22(23)28-18-15-27(16-19-28)17-20-29(24-13-7-8-14-26-24)25(30)21-9-3-2-4-10-21;5-3(6)1-2-4(7)8/h5-8,11-14,21H,2-4,9-10,15-20H2,1H3;1-2H,(H,5,6)(H,7,8)
• InChIKey: XIGAHNVCEFUYOV-UHFFFAOYSA-N

WAY-100635 Maleate Overview

WAY-100635 maleate (CAS 1092679-51-0 / 634908-75-1) is the maleate salt of WAY-100635, an achiral phenylpiperazine derivative that acts as a potent, selective, and silent antagonist at the serotonin 5-HT1A receptor [1]. The compound binds to rat hippocampal 5-HT1A receptors with a pIC50 of 8.87 (IC50 ~1.35 nM) [1] and to cloned human 5-HT1A receptors with a pKi of 9.51 [2]. Its historical significance as the first potent, selective, and silent 5-HT1A receptor antagonist—and the first antagonist radioligand ([3H]WAY-100635) for this target [3]—has established it as the de facto reference standard against which all subsequent 5-HT1A antagonists are benchmarked. The maleate salt form (MW 538.64, crystalline solid) offers defined stoichiometry and reproducible handling characteristics for quantitative pharmacology .

Silent 5-HT1A receptor antagonist with reported zero intrinsic activity in multi-assay profiling

Maleate salt with defined stoichiometry and reproducible aqueous handling

Established reference standard for 5-HT1A receptor pharmacology studies

Precursor for the radioligand [carbonyl-11C]WAY-100635 with documented metabolic profile

• [1] Forster EA, Cliffe IA, Bill DJ, Dover GM, Jones D, Reilly Y, Fletcher A. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. doi:10.1016/0014-2999(95)00234-c View Source
• [2] Martial C, Lelong V, Boulouard M, Dauphin F, Halley H, Coquerel A, Marie MP. WAY-100635 has high selectivity for serotonin 5-HT1A versus dopamine D4 receptors. Eur J Pharmacol. 2007;573(1-3):124-128. doi:10.1016/j.ejphar.2007.07.030 View Source
• [3] Fletcher A, Forster EA, Bill DJ, Brown G, Cliffe IA, Hartley JE, Jones DE, McLenachan A, Stanhope KJ, Critchley DJ, Childs KJ, Middlefell VC, Lanfumey L, Corradetti R, Laporte AM, Gozlan H, Hamon M, Dourish CT. Electrophysiological, biochemical, neurohormonal and behavioural studies with WAY-100635, a potent, selective and silent 5-HT1A receptor antagonist. Behav Brain Res. 1996;73(1-2):337-353. doi:10.1016/0166-4328(96)00118-0 View Source

WAY-100635 Maleate vs Generic Antagonists

Although multiple compounds are marketed as 'selective 5-HT1A antagonists'—including NAN-190, p-MPPI, (S)-WAY-100135, and NAD-299 (robalzotan)—these agents differ fundamentally from WAY-100635 in intrinsic efficacy (partial agonism vs. silent antagonism) [1], off-target receptor occupancy at behaviorally relevant doses (α1-adrenoceptor antagonism) [2], and PET imaging suitability (metabolic stability and nonspecific binding profile) [3]. Substituting WAY-100635 with NAN-190, for instance, introduces α1-adrenoceptor-mediated confounds that can mask or reverse 5-HT1A-specific effects at doses above ~2.5 mg/kg [2]. Similarly, (S)-WAY-100135 exhibits partial agonist properties that directly contradict the silent antagonist profile required for unambiguous receptor blockade experiments [1]. These differences are not incremental—they produce qualitatively divergent experimental outcomes that can invalidate mechanistic conclusions. The quantitative evidence below establishes precisely where WAY-100635 maleate provides meaningful, measurable differentiation for scientific selection.

Partial agonism

(S)-WAY-100135 and NAN-190 exhibit partial agonist activity at 5-HT1A autoreceptors, which may produce opposite serotonergic tone effects versus silent antagonism required for unambiguous blockade.

α1-Adrenoceptor off-target

NAN-190 has near-equal affinity for α1-adrenoceptors, introducing locomotor suppression confounds at behaviorally relevant doses that can mask 5-HT1A-mediated effects.

Radiometabolite interference

[18F]FCWAY produces bone-accumulating [18F]fluoride via defluorination, degrading cortical signal quantification; [carbonyl-11C]WAY-100635 avoids this confound.

• [1] Fornal CA, Metzler CW, Gallegos RA, Veasey SC, McCreary AC, Jacobs BL. WAY-100635, a potent and selective 5-hydroxytryptamine1A antagonist, increases serotonergic neuronal activity in behaving cats: comparison with (S)-WAY-100135. J Pharmacol Exp Ther. 1996;278(2):752-762. PMID: 8768728. View Source
• [2] Cao BJ, Rodgers RJ. Influence of 5-HT1A receptor antagonism on plus-maze behaviour in mice. II. WAY 100635, SDZ 216-525 and NAN-190. Pharmacol Biochem Behav. 1997;58(2):593-603. doi:10.1016/s0091-3057(97)00279-7 View Source
• [3] Pike VW. Peripheral metabolism of radioligands for imaging brain 5-HT1A receptors in humans: [carbonyl-11C]WAY-100635, [18F]FCWAY, and [11C]RWAY. Nucl Med Biol. 2009;36(2):139-147. doi:10.1016/j.nucmedbio.2008.11.003 (Figure 1: comparative metabolic pathways). View Source

WAY-100635 Maleate: Comparator Evidence

5-HT1A vs α1-Adrenoceptor Selectivity

WAY-100635 demonstrates a 5-HT1A/α1-adrenoceptor selectivity ratio of approximately 200:1 based on pIC50 values for 5-HT1A (8.9) and α1-adrenergic receptors (6.6), corresponding to a ~2.3 log-unit difference in potency [1]. In contrast, the widely used comparator NAN-190 binds 5-HT1A and α1-adrenoceptors with nearly equal affinity (Ki = 0.6 nM and 0.8 nM, respectively), yielding a selectivity ratio of only ~1.3:1 [2]. The behavioral consequence of this pharmacological difference is directly evident: at higher doses (2.5–10.0 mg/kg), NAN-190 produces a locomotor suppression profile indistinguishable from the α1-adrenoceptor antagonist prazosin (tested at 2.5 mg/kg) in the mouse elevated plus-maze [3]. WAY-100635, across its entire dose range tested (0.03–9.0 mg/kg), does not reproduce this α1-mediated confound and instead shows a clean anxiolytic-like bell-shaped dose-response curve [3].

5-HT1A vs α1 Selectivity

Head-to-head

WAY-100635: ~200:1 vs NAN-190: ~1.3:1

Supports clean 5-HT1A attribution; avoids α1-mediated locomotor confound documented for NAN-190.

NAN-190 ≥2.5 mg/kg mirrors prazosin profile.

Evidence Dimension	Selectivity ratio: 5-HT1A receptor affinity vs α1-adrenoceptor affinity
Target Compound Data	WAY-100635: pIC50 5-HT1A = 8.9; pIC50 α1 = 6.6; selectivity ratio ≈ 200:1
Comparator Or Baseline	NAN-190: Ki 5-HT1A = 0.6 nM; Ki α1 = 0.8 nM; selectivity ratio ≈ 1.3:1
Quantified Difference	WAY-100635 ~154-fold more selective than NAN-190 for 5-HT1A over α1 (200:1 vs 1.3:1). NAN-190 at ≥2.5 mg/kg mirrors prazosin behavioral profile.
Conditions	WAY-100635: Displacement of [3H]8-OH-DPAT binding, rat hippocampal membranes (Forster et al. 1995). NAN-190: Competition binding, rat brain homogenates (Raghupathi et al. 1991). Behavioral: Mouse elevated plus-maze (Cao & Rodgers 1997).

Why This Matters

NAN-190's near-equipotent α1 antagonism produces dose-dependent locomotor confounds that can be mistakenly attributed to 5-HT1A blockade; WAY-100635 eliminates this off-target liability across its entire pharmacologically active dose range.

• [1] Forster EA, Cliffe IA, Bill DJ, Dover GM, Jones D, Reilly Y, Fletcher A. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. doi:10.1016/0014-2999(95)00234-c View Source
• [2] Raghupathi RK, Tepper PG, Grol CJ, Dijkstra D, Horn AS. Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity. J Med Chem. 1991;34(8):2633-2638. doi:10.1021/jm00112a043 View Source
• [3] Cao BJ, Rodgers RJ. Influence of 5-HT1A receptor antagonism on plus-maze behaviour in mice. II. WAY 100635, SDZ 216-525 and NAN-190. Pharmacol Biochem Behav. 1997;58(2):593-603. doi:10.1016/s0091-3057(97)00279-7 View Source

Silent Antagonism vs Partial Agonist Activity

WAY-100635 has been conclusively demonstrated to possess zero 5-HT1A receptor agonist or partial agonist activity across electrophysiological, biochemical, and behavioral assays [1]. In the isolated guinea-pig ileum, it acts as a potent, insurmountable antagonist of 5-CT with an apparent pA2 of 9.71 (at 0.3 nM) [1]. In vivo, WAY-100635 (0.025–0.5 mg/kg i.v.) significantly increases dorsal raphe serotonergic neuronal firing, consistent with pure autoreceptor blockade, whereas (S)-WAY-100135 (0.025–1.0 mg/kg i.v.) moderately depresses neuronal activity at all doses tested, revealing its partial agonist character [2]. Furthermore, microdialysis studies using WAY-100635 itself as a tool have confirmed that NAN-190 and SDZ 216-525 act as agonists at the 5-HT1A autoreceptor, decreasing hippocampal 5-HT release—an effect blocked by WAY-100635 (0.3 mg/kg s.c.) [3]. At a high dose of NAN-190 (0.3 mg/kg s.c.), the 5-HT decrease was not antagonized by WAY-100635, confirming non-5-HT1A (likely α1-mediated) mechanisms at higher NAN-190 exposures [3].

Silent Antagonism vs Partial Agonism

Head-to-head

WAY-100635: pA2 9.71, zero agonism vs (S)-WAY-100135 & NAN-190: partial agonism

Enables unambiguous 5-HT1A blockade; partial agonists may produce opposite serotonergic effects.

Electrophysiology & microdialysis confirmation.

Evidence Dimension	Intrinsic activity at 5-HT1A receptors: silent antagonism vs partial agonism
Target Compound Data	WAY-100635: Zero agonist activity in all assays; pA2 = 9.71 (guinea-pig ileum vs 5-CT); increases dorsal raphe firing at 0.025-0.5 mg/kg i.v.
Comparator Or Baseline	(S)-WAY-100135: Depresses dorsal raphe firing at all doses (0.025-1.0 mg/kg i.v.)—partial agonist. NAN-190: Decreases hippocampal 5-HT via 5-HT1A autoreceptor agonism; high-dose effect not blocked by WAY-100635.
Quantified Difference	WAY-100635 = pure silent antagonist (pA2 9.71); (S)-WAY-100135 = partial agonist (depresses rather than increases raphe firing); NAN-190 = autoreceptor agonist (5-HT decrease blocked by WAY-100635 at low but not high dose).
Conditions	Electrophysiology: Dorsal raphe single-unit recording in awake cats (Fornal et al. 1996). Microdialysis: Hippocampal 5-HT in anaesthetized rats (Sharp et al. 1996). Functional: Guinea-pig ileum vs 5-CT (Forster et al. 1995).

Why This Matters

Partial agonists like (S)-WAY-100135 and NAN-190 produce qualitatively opposite effects on serotonergic tone compared to silent antagonists; experiments requiring pure 5-HT1A blockade without intrinsic modulation demand WAY-100635.

• [1] Forster EA, Cliffe IA, Bill DJ, Dover GM, Jones D, Reilly Y, Fletcher A. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. doi:10.1016/0014-2999(95)00234-c View Source
• [2] Fornal CA, Metzler CW, Gallegos RA, Veasey SC, McCreary AC, Jacobs BL. WAY-100635, a potent and selective 5-hydroxytryptamine1A antagonist, increases serotonergic neuronal activity in behaving cats: comparison with (S)-WAY-100135. J Pharmacol Exp Ther. 1996;278(2):752-762. PMID: 8768728. View Source
• [3] Sharp T, Umbers V, Hjorth S. The role of 5-HT1A autoreceptors and α1-adrenoceptors in the inhibition of 5-HT release—II NAN-190 and SDZ 216-525. Neuropharmacology. 1996;35(6):735-741. doi:10.1016/0028-3908(96)84645-4 View Source

In Vivo Potency and 8-OH-DPAT Antagonism

WAY-100635 antagonizes 8-OH-DPAT-induced behavioral syndrome in rats and guinea-pigs with a minimum effective dose of 0.003 mg/kg s.c. and an ID50 of 0.01 mg/kg s.c. [1]. It blocks 8-OH-DPAT-induced hypothermia in mice and rats with an ID50 of 0.01 mg/kg s.c. [1]. By comparison, NAN-190 requires doses of 2.5–10.0 mg/kg to produce behavioral effects in the mouse elevated plus-maze—at which point its α1-adrenoceptor antagonism becomes the dominant pharmacological driver, producing a prazosin-like locomotor suppression profile [2]. This represents at minimum a 250-fold difference in behaviorally selective dose (0.01 mg/kg for WAY-100635 vs ≥2.5 mg/kg for NAN-190). When administered alone, WAY-100635 induces no overt behavioral changes [1], confirming its silent antagonist profile at behaviorally effective doses, whereas NAN-190's intrinsic activity at both 5-HT1A autoreceptors and α1-adrenoceptors generates mixed pharmacology even at low doses [3].

In Vivo 8-OH-DPAT Antagonism

Context-dependent

ID50 0.01 mg/kg s.c. ≥250-fold lower dose than NAN-190 behavioral confound threshold

Supports selective 5-HT1A antagonism at low doses; may avoid α1 confound.

Rat/mouse models; no intrinsic behavioral effects alone.

Evidence Dimension	In vivo potency: dose required to block 8-OH-DPAT effects (ID50) vs dose producing off-target behavioral disruption
Target Compound Data	WAY-100635: ID50 = 0.01 mg/kg s.c. (hypothermia and behavioral syndrome blockade); minimum effective dose 0.003 mg/kg s.c. No intrinsic behavioral effects alone.
Comparator Or Baseline	NAN-190: Behavioral effects with α1 confound at 2.5–10.0 mg/kg (elevated plus-maze). Low dose effects confounded by 5-HT1A autoreceptor agonism (Sharp et al. 1996).
Quantified Difference	WAY-100635 is ≥250-fold more potent on a mg/kg basis for selective 5-HT1A antagonism without off-target confound vs NAN-190.
Conditions	WAY-100635: s.c. administration in rat (behavioral syndrome), mouse and rat (hypothermia). NAN-190: i.p./s.c. in mouse elevated plus-maze; microdialysis in anaesthetized rat.

Why This Matters

WAY-100635's exceptional in vivo potency at sub-microgram doses enables clean pharmacological experiments without the dose-limiting off-target effects that plague NAN-190 and constrain its utility as a selective 5-HT1A tool compound.

• [1] Forster EA, Cliffe IA, Bill DJ, Dover GM, Jones D, Reilly Y, Fletcher A. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. doi:10.1016/0014-2999(95)00234-c View Source
• [2] Cao BJ, Rodgers RJ. Influence of 5-HT1A receptor antagonism on plus-maze behaviour in mice. II. WAY 100635, SDZ 216-525 and NAN-190. Pharmacol Biochem Behav. 1997;58(2):593-603. doi:10.1016/s0091-3057(97)00279-7 View Source
• [3] Sharp T, Umbers V, Hjorth S. The role of 5-HT1A autoreceptors and α1-adrenoceptors in the inhibition of 5-HT release—II NAN-190 and SDZ 216-525. Neuropharmacology. 1996;35(6):735-741. doi:10.1016/0028-3908(96)84645-4 View Source

PET Radioligand Metabolic Fate Comparison

[carbonyl-11C]WAY-100635 is metabolized primarily by amide bond hydrolysis, yielding [11C]cyclohexanecarboxylic acid as the major radiometabolite, which enters brain only to a small extent—resulting in low overall nonspecific binding of radioactive species [1]. In contrast, [18F]FCWAY (a fluoro analog of WAY-100635) not only undergoes the same amide hydrolysis to produce [18F]4-fluorocyclohexanecarboxylic acid (which enters brain) but also undergoes defluorination to generate [18F]fluoride ion that avidly accumulates in skull bone, complicating image quantification in brain regions adjacent to calvarium [1]. Direct comparative PET data in rhesus monkeys demonstrate that [carbonyl-11C]WAY-100635 has a plasma free fraction of 31 ± 6%, whereas [18F]FCWAY has a significantly higher plasma free fraction of 49 ± 7%, contributing to differing nonspecific binding profiles [2]. While [18F]FCWAY has similar kinetic characteristics to [11C]WAY-100635 under control conditions, its defluorination liability and bone uptake of [18F]fluoride represent a quantifiable disadvantage for quantitative neuroimaging [1][2]. The unmetabolized fraction of [18F]FCWAY in plasma declines to 50 ± 11%, 27 ± 9%, and 15 ± 5% at 10, 30, and 90 minutes, respectively [2].

PET Radiometabolite Fate

Head-to-head

[11C]WAY-100635: limited brain-penetrant metabolite vs [18F]FCWAY: skull-accumulating [18F]fluoride

Cleaner metabolite profile may support quantifiable cortical signal; FCWAY skull uptake may confound quantification.

Rhesus monkey PET; plasma free fraction 31% vs 49%.

Evidence Dimension	Radiometabolite profile: brain-penetrant radioactive metabolites and nonspecific signal
Target Compound Data	[carbonyl-11C]WAY-100635: Amide hydrolysis → [11C]cyclohexanecarboxylic acid (limited brain entry, low nonspecific binding). Plasma free fraction: 31 ± 6%.
Comparator Or Baseline	[18F]FCWAY: Amide hydrolysis + defluorination → [18F]fluoride (avid skull/bone accumulation) + [18F]4-fluorocyclohexanecarboxylic acid (brain entry). Plasma free fraction: 49 ± 7%. Unmetabolized fraction at 90 min: 15 ± 5%.
Quantified Difference	WAY-100635 produces lower nonspecific brain signal (no bone-accumulating radiometabolite); FCWAY introduces skull-confounded signal in cortical regions. Plasma free fraction difference: 31% vs 49%.
Conditions	Rhesus monkey PET; arterial plasma metabolite analysis by HPLC; two-tissue compartment model. (Carson et al. Nucl Med Biol 2000; Pike Nucl Med Biol 2009).

Why This Matters

For PET centers selecting a 5-HT1A radioligand, [carbonyl-11C]WAY-100635 (derived from WAY-100635 maleate precursor) provides quantifiably cleaner signal with fewer metabolite correction requirements than [18F]FCWAY, directly affecting measurement reliability in cortical regions.

• [1] Pike VW. Peripheral metabolism of radioligands for imaging brain 5-HT1A receptors in humans: [carbonyl-11C]WAY-100635, [18F]FCWAY, and [11C]RWAY. Nucl Med Biol. 2009;36(2):139-147. doi:10.1016/j.nucmedbio.2008.11.003 View Source
• [2] Carson RE, Lang L, Watabe H, Der MG, Adams HR, Jagoda E, Herscovitch P, Eckelman WC. PET evaluation of [18F]FCWAY, an analog of the 5-HT1A receptor antagonist, WAY-100635. Nucl Med Biol. 2000;27(5):493-497. doi:10.1016/s0969-8051(00)00118-9 View Source

Maleate Salt Formulation Advantages

WAY-100635 maleate (MW 538.64, C25H34N4O2·C4H4O4) provides a crystalline solid with defined 1:1 stoichiometry that ensures batch-to-batch consistency in quantitative pharmacological studies . The maleate salt exhibits DMSO solubility of ≥250 mg/mL (464.13 mM) and water solubility of 25 mg/mL (46.41 mM) with sonication, enabling preparation of concentrated stock solutions for in vitro and in vivo applications . The free base of WAY-100635 (MW 422.56, CAS 162760-96-5) has different physicochemical handling properties and does not offer the same aqueous solubility profile . The maleate salt form is stable when stored dry, dark, at -20°C for ≥12 months . In PBS (pH 7.2), solubility has been reported at 1 mg/mL without sonication and up to 25 mg/mL (46.41 mM) with ultrasonic warming to 60°C [1], providing flexibility for different experimental protocols. Importantly, the maleate counterion does not introduce known pharmacological activity at concentrations used in 5-HT1A receptor studies.

Maleate Salt Formulation

Data to verify

DMSO: ≥250 mg/mL H2O: 25 mg/mL (with sonication) PBS: 1–25 mg/mL Stable ≥12 months at -20°C (dry, dark)

Defined stoichiometry and aqueous solubility may support reproducible dosing and formulation flexibility.

Supplier-reported data; independent verification recommended.

Evidence Dimension	Physicochemical properties: salt form handling, solubility, and stability for reproducible experimental use
Target Compound Data	WAY-100635 maleate: MW 538.64; crystalline solid; DMSO ≥250 mg/mL; H2O 25 mg/mL; PBS 1–25 mg/mL; stable ≥12 months at -20°C.
Comparator Or Baseline	WAY-100635 free base: MW 422.56; CAS 162760-96-5; different solubility profile; limited aqueous solubility data available.
Quantified Difference	Maleate salt provides defined stoichiometry (1:1 acid:base) and aqueous solubility up to 25 mg/mL; free base lacks comparable aqueous handling specifications.
Conditions	Solubility data from multiple vendor Certificate of Analysis specifications (XcessBio, Tocris, Cayman Chemical, Selleck Chemicals).

Why This Matters

For procurement, the maleate salt offers superior aqueous handling, defined stoichiometry for accurate dosing calculations, and documented long-term stability, reducing experimental variability compared to the free base or inconsistently characterized salt forms.

• [1] CNReagent (Shanghai). WAY-100635 Maleate Specification. PBS Solubility: 25 mg/mL (46.41 mM); clear solution with ultrasonic warming to 60°C. View Source

Dopamine D4 Receptor Selectivity Considerations

WAY-100635 was reported by Chemel et al. (2006) to possess dopamine D4 receptor agonist activity. A subsequent rigorous re-evaluation by Martial et al. (2007) confirmed that WAY-100635 has a pKi of 9.51 at human 5-HT1A receptors vs pKi of 7.42 at human D4.4 receptors, yielding a 123-fold selectivity for 5-HT1A over D4 [1]. In functional assays, WAY-100635 stimulated [35S]GTPγS incorporation at D4.4 receptors with only moderate potency (pEC50 = 6.63) and modest efficacy (Emax = 19% of the full agonist dopamine) [1]. Critically, its antagonist potency at 5-HT1A (pKB = 9.47) far exceeds its antagonist potency at D4.4 (pKB = 7.09), translating to a ~240-fold functional selectivity for 5-HT1A blockade [1]. By contrast, the primary metabolite WAY-100634 (descyclohexanecarbonyl-WAY-100635) may retain more significant D4 agonist activity [1]. Most other commonly used 5-HT1A antagonists (NAN-190, p-MPPI, NAD-299) lack reported D4 agonist activity, making this a distinguishing—not disqualifying—feature of WAY-100635 that must be controlled for in experimental designs where D4 receptor engagement could confound interpretation.

Dopamine D4 Selectivity

Context-dependent

WAY-100635: 123-fold 5-HT1A over D4 Low-efficacy D4 partial agonist (Emax 19%) Other 5-HT1A antagonists lack reported D4 activity

D4 activity is a manageable confound; requires D4 antagonist controls in paradigms where D4 engagement may interfere.

Functional selectivity ~240-fold for 5-HT1A blockade.

Evidence Dimension	5-HT1A vs D4 receptor binding and functional selectivity
Target Compound Data	WAY-100635: pKi h5-HT1A = 9.51; pKi hD4.4 = 7.42 (123-fold); pKB 5-HT1A = 9.47; pKB D4.4 = 7.09; D4 agonist pEC50 = 6.63, Emax = 19% of dopamine.
Comparator Or Baseline	NAN-190, p-MPPI, NAD-299 (robalzotan), (S)-WAY-100135: No significant D4 receptor agonist activity reported in comparable screening.
Quantified Difference	WAY-100635 retains 123-fold binding selectivity and ~240-fold functional selectivity for 5-HT1A over D4. D4 agonist effect is low-efficacy (19% of dopamine max).
Conditions	Cloned human 5-HT1A and D4.4 receptors expressed in CHO and HEK-293 cells; [35S]GTPγS binding assays (Martial et al. 2007).

Why This Matters

Procurement decisions should account for WAY-100635's weak partial D4 agonist activity as a manageable confound (not a disqualifier) that can be controlled with appropriate D4 antagonist controls, unlike other 5-HT1A antagonists whose off-target liabilities (α1 agonism/antagonism in NAN-190) are pharmacologically dominant at experimental doses.

• [1] Martial C, Lelong V, Boulouard M, Dauphin F, Halley H, Coquerel A, Marie MP. WAY-100635 has high selectivity for serotonin 5-HT1A versus dopamine D4 receptors. Eur J Pharmacol. 2007;573(1-3):124-128. doi:10.1016/j.ejphar.2007.07.030 View Source

WAY-100635 Maleate: Application Scenarios

Silent Antagonism for Electrophysiology & Microdialysis

In experiments requiring unambiguous 5-HT1A receptor blockade without confounding intrinsic activity—such as dorsal raphe single-unit recording or hippocampal microdialysis—WAY-100635 is the only 5-HT1A antagonist with conclusive multi-assay evidence of zero agonist/partial agonist activity [1]. (S)-WAY-100135 depresses raphe firing (partial agonism), NAN-190 decreases 5-HT release via autoreceptor agonism, and pindolol is non-selective and partial. WAY-100635 maleate at 0.1–0.3 mg/kg s.c. or i.v. provides complete, selective 5-HT1A autoreceptor and postsynaptic blockade without intrinsic modulation, confirmed in behaving cats and anaesthetized rats [1][2]. The maleate salt's defined stoichiometry ensures precise dosing for these sensitive neurophysiological endpoints .

Clean 5-HT1A Antagonism in Behavioral Studies

Behavioral studies—particularly anxiety models such as the elevated plus-maze, defensive behavior tests, and 8-OH-DPAT-induced behavioral syndrome assays—demand antagonists that do not introduce α1-adrenoceptor-mediated locomotor suppression. WAY-100635 maleate (ID50 = 0.01 mg/kg s.c. for 8-OH-DPAT blockade) provides sub-microgram effective doses that are >250-fold below the dose range where NAN-190's α1 antagonism becomes behaviorally dominant [1][2]. This potency margin enables confident attribution of behavioral effects to 5-HT1A receptor mechanisms, avoiding the prazosin-like motor confound documented for NAN-190 at ≥2.5 mg/kg [2].

PET Radiochemistry: Precursor for [carbonyl-11C]WAY-100635

WAY-100635 maleate serves as the reference standard and precursor for the gold-standard PET radioligand [carbonyl-11C]WAY-100635, which remains superior to [18F]FCWAY for quantitative 5-HT1A receptor imaging due to the absence of defluorination-derived [18F]fluoride that accumulates in skull bone and degrades cortical signal quantification [1]. PET centers selecting a 5-HT1A imaging agent should procure high-purity WAY-100635 maleate (>98%) as both the cold reference standard for competitive binding validation and the chemical precursor for 11C-labeling, given its established metabolic profile of producing only [11C]cyclohexanecarboxylic acid with limited brain penetration [1][2].

Receptor Occupancy and Target Engagement Assays

For pharmaceutical programs measuring 5-HT1A receptor occupancy of candidate therapeutics using [3H]WAY-100635 or [carbonyl-11C]WAY-100635, procurement of well-characterized WAY-100635 maleate as the occupancy-defining reference compound is essential. Its Ki of 0.39–2.2 nM at human 5-HT1A receptors [1], combined with >100-fold selectivity over other 5-HT receptor subtypes, α1-adrenoceptors, and D2/D3 receptors [1][2], makes it the optimal compound for defining 100% occupancy in competitive binding protocols. The crystalline maleate salt's batch-to-batch consistency directly supports regulatory-grade receptor occupancy data reproducibility .

Application

Selection Property

Validation Focus

Electrophysiology & microdialysis

Silent antagonist profile (zero intrinsic activity)

Confirm absence of partial agonism in target system

Behavioral pharmacology (anxiety models)

High selectivity over α1-adrenoceptors

Verify no α1-mediated locomotor confound at experimental dose

PET tracer production & reference standard

Defined radiometabolite profile (no defluorination)

Confirm radiochemical purity and absence of bone-seeking metabolites

Receptor occupancy assays

Defined high-affinity 5-HT1A binding

Verify batch-to-batch consistency in competitive binding

• [1] Forster EA, Cliffe IA, Bill DJ, Dover GM, Jones D, Reilly Y, Fletcher A. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. doi:10.1016/0014-2999(95)00234-c View Source
• [2] Cao BJ, Rodgers RJ. Influence of 5-HT1A receptor antagonism on plus-maze behaviour in mice. II. WAY 100635, SDZ 216-525 and NAN-190. Pharmacol Biochem Behav. 1997;58(2):593-603. doi:10.1016/s0091-3057(97)00279-7 View Source